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Compound of Interest

Compound Name:
5-bromo-6-methoxy-3,4-dihydro-

2H-naphthalen-1-one

Cat. No.: B1276766 Get Quote

CAS Number: 26231-23-2

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-bromo-6-methoxy-3,4-dihydro-2H-naphthalen-1-one, a member of the tetralone class of

compounds, is a valuable intermediate in synthetic organic chemistry. Tetralones and their

derivatives are recognized as important structural motifs in a variety of natural products and

serve as key building blocks for the development of novel therapeutic agents.[1][2] The

presence of bromo and methoxy functional groups on the aromatic ring of this specific tetralone

offers versatile handles for further chemical modifications, making it a compound of interest in

medicinal chemistry and drug discovery programs.[3][4] Tetralone derivatives have shown a

broad spectrum of biological activities, including antibacterial and antitumor properties.[2]

Physicochemical Properties
A summary of the key physicochemical properties for 5-bromo-6-methoxy-3,4-dihydro-2H-
naphthalen-1-one and related compounds is presented in the table below.
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Property Value Reference Compound

CAS Number 26231-23-2
5-bromo-6-methoxy-3,4-

dihydro-2H-naphthalen-1-one

Molecular Formula C₁₁H₁₁BrO₂
5-bromo-6-methoxy-3,4-

dihydro-2H-naphthalen-1-one

Molecular Weight 255.11 g/mol

2-bromo-3,4-dihydro-7-

methoxy-1(2H)-

naphthalenone[5]

Appearance Likely a solid
General property of similar

tetralones

Melting Point Not available -

Boiling Point Not available -

Solubility

Soluble in organic solvents like

dichloromethane and ethyl

acetate

General property of similar

compounds

Synthetic Protocol: Representative Synthesis
While a specific, detailed experimental protocol for the synthesis of 5-bromo-6-methoxy-3,4-
dihydro-2H-naphthalen-1-one is not readily available in the cited literature, a plausible

synthetic route can be devised based on established methodologies for the synthesis of related

tetralones. A common approach involves the Friedel-Crafts acylation followed by intramolecular

cyclization.

Reaction Scheme:

A potential synthesis could start from 3-bromo-4-methoxyanisole and succinic anhydride via a

Friedel-Crafts acylation, followed by reduction and intramolecular cyclization. An alternative,

and often more direct route, is the bromination of a pre-formed methoxy-tetralone. Below is a

representative protocol for the bromination of 6-methoxy-1-tetralone.

Materials:
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6-methoxy-1-tetralone

N-Bromosuccinimide (NBS)

Benzoyl peroxide (initiator)

Toluene (dry)

Dichloromethane

5% Hydrochloric acid solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Hexane

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon), dissolve 6-methoxy-1,2,3,4-tetrahydronaphthalene (1

equivalent) in dichloromethane.

Addition of Reagents: Cool the solution to -78°C using a dry ice/acetone bath. To this, add a

suspension of N-bromosuccinimide (1.05 equivalents) and a catalytic amount of benzoyl

peroxide in dry toluene dropwise.

Reaction: Stir the reaction mixture at -78°C for 7 hours, then allow it to warm to room

temperature and continue stirring for an additional 10 hours.

Workup: Filter the reaction mixture to remove any solid byproducts. Concentrate the filtrate

under reduced pressure. Add hexane to the residue to precipitate succinimide and filter

again.
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Extraction: Wash the filtrate successively with 5% hydrochloric acid and saturated sodium

chloride solution.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel, eluting with a

hexane/ethyl acetate gradient to yield the desired 5-bromo-6-methoxy-3,4-dihydro-2H-
naphthalen-1-one.[6]

Logical Workflow for Synthesis and Application
The following diagram illustrates a logical workflow for the synthesis of 5-bromo-6-methoxy-
3,4-dihydro-2H-naphthalen-1-one and its potential application in a drug discovery context.
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Caption: Synthetic workflow and application in drug discovery.
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Conclusion
5-bromo-6-methoxy-3,4-dihydro-2H-naphthalen-1-one represents a strategically important

synthetic intermediate. Its functional groups allow for diverse chemical transformations,

enabling the generation of novel molecular entities for evaluation in drug discovery programs.

The methodologies outlined in this guide, though based on related compounds, provide a solid

foundation for the synthesis and utilization of this and similar tetralone derivatives in a research

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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